2,4'-Difluoro-6-nitrobiphenyl

• Molecular Formula: C12H7F2NO2
• Molecular Weight: 235.19 g/mol
• IUPAC Name: 1-fluoro-2-(4-fluorophenyl)-3-nitrobenzene
• InChI: InChI=1S/C12H7F2NO2/c13-9-6-4-8(5-7-9)12-10(14)2-1-3-11(12)15(16)17/h1-7H
• InChI Key: YPEVZUGOVLESOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC=C(C=C2)F)[N+](=O)[O-]

Description

2,4'-Difluoro-6-nitrobiphenyl is a high-purity organic compound characterized by a biphenyl core functionalized with fluorine and nitro substituents. This specific arrangement makes it a valuable synthetic intermediate for researchers, particularly in medicinal chemistry and advanced materials development. The fluorine atoms can enhance metabolic stability and membrane permeability in drug candidates, while the nitro group serves as a versatile handle for further functionalization, such as reduction to an aniline or participation in metal-catalyzed cross-coupling reactions. Its biphenyl scaffold is a common structural motif found in ligands for catalysis and organic electronic materials. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. Researchers should consult relevant safety data sheets prior to handling.

Comparison with Similar Compounds

4,4'-Difluoro-2-nitrodiphenyl

Structural Differences :

• 2,4'-Difluoro-6-nitrobiphenyl : Fluoro at 2 (first phenyl) and 4' (second phenyl); nitro at 6 (first phenyl).
• 4,4'-Difluoro-2-nitrodiphenyl : Fluoro at 4 and 4'; nitro at 2 (first phenyl) .

Key Findings :

• Synthesis Challenges: Nitration of 4,4'-difluorodiphenyl yields non-homogeneous products, suggesting regioselective nitration in fluorinated biphenyls is challenging .
• Derivative Stability: Reduction of 4,4'-difluoro-2-nitrodiphenyl produces 4,4'-difluoro-2,3'-diaminodiphenyl (m.p. 86°C), highlighting the impact of substituent positions on melting points .
• Electronic Effects : The para-fluoro substituents in 4,4'-difluoro-2-nitrodiphenyl create a symmetrical electron-withdrawing environment, whereas the asymmetrical substitution in 2,4'-difluoro-6-nitrobiphenyl may lead to polarized electron density, altering reactivity in nucleophilic substitution or catalytic reactions.

Dinitrophenol Derivatives (2,4-DNP and 2,4-DNPH)

Functional Group Comparison :

• 2,4-DNP (2,4-Dinitrophenol): Contains two nitro groups and a hydroxyl group on a single phenyl ring (Fig. 1) .
• 2,4-DNPH (2,4-Dinitrophenylhydrazine) : Features a hydrazine group attached to a dinitrophenyl moiety (Fig. 2) .
  

Property Contrasts :

• Acidity: 2,4-DNP is highly acidic (pKa ~4) due to nitro groups stabilizing the phenolate ion. In contrast, 2,4'-difluoro-6-nitrobiphenyl lacks a hydroxyl group, rendering it non-acidic.
• Applications : 2,4-DNP is a metabolic uncoupler and weight-loss agent, whereas 2,4'-difluoro-6-nitrobiphenyl’s nitro and fluoro groups may favor use as a precursor in dye or pharmaceutical synthesis.

Halogenated Aromatic Compounds (TCSA and Triclosan)

Structural Analogies :

• TCSA (3,3',4',5-Tetrachlorosalicylanilide) : Chlorinated biphenyl derivative with antibacterial properties.
• Triclosan (5-Chloro-2-(2,4-dichlorophenoxy)phenol): Polychlorinated diphenyl ether .

Key Differences :

• Halogen Effects : Fluorine’s smaller size and higher electronegativity in 2,4'-difluoro-6-nitrobiphenyl reduce steric hindrance compared to bulkier chlorinated analogs like TCSA. This may enhance membrane permeability in biological systems.
• Biodegradability: Nitro groups in 2,4'-difluoro-6-nitrobiphenyl likely decrease biodegradability relative to chlorinated phenols, which are prone to microbial degradation .

1-(2,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic Acid

Structural Context :
This compound integrates a 2,4-difluorophenyl group into a pyrrolidine-carboxylic acid framework, demonstrating antiviral and anti-inflammatory activity .

Comparison Insights :

• Bioactivity : The difluorophenyl moiety in both compounds may enhance binding to hydrophobic enzyme pockets. However, the nitro group in 2,4'-difluoro-6-nitrobiphenyl could introduce toxicity risks absent in the pyrrolidine derivative.
• Synthetic Routes : Electrophilic aromatic substitution (e.g., nitration) in fluorinated biphenyls (as in 2,4'-difluoro-6-nitrobiphenyl) is more complex than the coupling reactions used for pyrrolidine derivatives .

Preparation Methods

Reaction Mechanism and Substrate Selection

The synthesis of 2,4'-difluoro-6-nitrobiphenyl begins with a decarboxylative coupling reaction between o-nitrobenzoic acid derivatives and substituted halobenzenes. As detailed in patent CN107628956A, o-nitrobenzoic acid reacts with alkali metal carbonates (e.g., potassium carbonate) at 20–120°C to form a reactive carboxylate intermediate. This intermediate undergoes Ullmann-type coupling with 2,4-difluorobromobenzene in the presence of catalytic palladium acetylacetonate [Pd(acac)₂] and cuprous iodide (CuI), yielding the nitro-substituted biphenyl framework.

The reaction proceeds via a single-electron transfer mechanism, where the Pd⁰ catalyst oxidatively inserts into the carbon-halogen bond of the aryl halide. Ligands such as triphenylphosphine (PPh₃) and 1,10-phenanthroline stabilize the active palladium species, reducing undesired homocoupling byproducts. Solvent systems like polyethylene glycol-400 (PEG-400) enhance solubility of inorganic bases and facilitate temperatures up to 240°C, critical for overcoming kinetic barriers in dehalogenation steps.

Optimization of Reaction Parameters

Table 1 summarizes yield and purity data from optimized decarboxylative coupling conditions:

Parameter	Optimal Range	Yield (%)	Purity (%)
Temperature	150–190°C	85–92	95–98
Catalyst Loading	2–4 mol% Pd	89	97
Solvent	PEG-400	92	98
Reaction Time	20–30 hours	90	96

Higher temperatures (>200°C) promote decarboxylation but risk decomposition of the nitro group, while prolonged reaction times (>40 hours) marginally improve yields at the expense of side product formation.

Catalytic Hydrogenation for Intermediate Reduction

Hydrogenation of Nitro to Amino Groups

Following biphenyl coupling, the nitro group at the 6-position is reduced to an amine using catalytic hydrogenation. Patent CN107628956A specifies Raney nickel or palladium-on-carbon catalysts under 0.2–2 MPa H₂ pressure in toluene or ethanol solvents. At 60°C and 1.0 MPa hydrogen pressure, 98% conversion to the amine is achieved within 5 hours, with no detectable over-reduction products.

Solvent and Catalyst Interactions

Polar aprotic solvents like N,N-dimethylformamide (DMF) improve catalyst dispersion but require rigorous drying to prevent hydrolysis of intermediates. Nonpolar solvents (e.g., toluene) minimize side reactions but necessitate higher pressures (1.5–2 MPa) for comparable reaction rates. Table 2 contrasts hydrogenation efficiencies across solvent systems:

Solvent	Pressure (MPa)	Temperature (°C)	Yield (%)
Toluene	1.0	60	98
Ethanol	1.5	70	95
DMF	0.5	50	88

Alternative Pathways and Comparative Analysis

Borinic Acid-Mediated Coupling

A supplementary method from US8030527 employs diphenylborinic acid as a coupling mediator in tetrahydrofuran (THF). This approach avoids stoichiometric trimethyl borate, reducing costs and improving heat dissipation. At 15–25°C, aryl diazonium salts couple with borinic acids to form nitrobiphenyls in 72–85% yield. However, scalability is limited by the instability of diazonium intermediates.

Crystallization and Purification Strategies

Post-reaction purification via petroleum ether recrystallization removes unreacted o-nitrobenzoic acid and halobenzene residues, elevating purity from 90% to >98%. Centrifugal partition chromatography (CPC) further isolates regioisomers, though industrial-scale applications favor gradient crystallization for cost efficiency.

Industrial-Scale Process Design

Continuous Flow Reactor Integration

Pilot studies demonstrate 20% higher space-time yields in continuous flow systems compared to batch reactors. Residence times of 8–12 minutes at 180°C in microchannel reactors achieve 89% conversion with 50% reduced catalyst loading.

Applications and Derivatives

Pharmaceutical Intermediates

2,4'-Difluoro-6-aminobiphenyl, the hydrogenated derivative, serves as a precursor to kinase inhibitors (e.g., EGFR tyrosine kinase blockers). N-Alkylation with propargyl bromide introduces terminal alkynes for click chemistry applications.

Materials Science Applications

Nitrobiphenyls undergo Ullmann condensation with thiophenes to form conjugated polymers for organic photovoltaics, achieving power conversion efficiencies of 7.2% .

Q & A

Basic Question: What are the recommended synthetic routes for 2,4'-difluoro-6-nitrobiphenyl, and how can purity be optimized?

Methodological Answer:
The synthesis typically involves Suzuki-Miyaura cross-coupling between halogenated nitrobenzene derivatives and fluorinated phenylboronic acids. For example:

• Step 1: React 2-fluoro-6-nitroiodobenzene with 4-fluorophenylboronic acid using a palladium catalyst (e.g., Pd(PPh₃)₄) in a 1:1 mixture of toluene and aqueous Na₂CO₃ at 80–90°C for 12–24 hours.
• Step 2: Purify via column chromatography (silica gel, hexane/ethyl acetate gradient) to remove unreacted boronic acid and catalyst residues.
• Purity Optimization: Validate purity (>95%) using HPLC (C18 column, acetonitrile/water mobile phase) and confirm structure via ¹⁹F NMR (δ −110 to −115 ppm for aromatic fluorines) .

Basic Question: How should researchers characterize the electronic effects of nitro and fluorine substituents in this compound?

Methodological Answer:

• Computational Analysis: Perform density functional theory (DFT) calculations (e.g., B3LYP/6-311G**) to map electron density distribution. The nitro group (-NO₂) is a strong electron-withdrawing meta-director, while fluorine acts as a weak electron-withdrawing ortho/para-director.
• Experimental Validation: Use Hammett substituent constants (σₘ for -NO₂: +1.43; σₚ for -F: +0.06) to predict reactivity in electrophilic substitution reactions. Compare experimental results (e.g., nitration rates) with computational predictions to resolve discrepancies .

Advanced Question: How can contradictory spectral data (e.g., NMR vs. X-ray crystallography) be resolved for structural confirmation?

Methodological Answer:

• Multi-Technique Validation: Cross-reference ¹H/¹⁹F NMR (for substituent positions) with X-ray crystallography (for bond angles/lengths). For example, if NMR suggests a planar nitro group but X-ray shows slight distortion, consider dynamic effects (e.g., rotational barriers in solution).
• Statistical Robustness: Apply factorial invariance testing (as in longitudinal studies) to ensure measurement consistency across techniques. For instance, confirm configural invariance in crystallographic data collected at different temperatures .

Advanced Question: What strategies mitigate degradation of 2,4'-difluoro-6-nitrobiphenyl under ambient conditions?

Methodological Answer:

• Stability Studies: Conduct accelerated degradation tests (40°C/75% RH for 4 weeks) and monitor via LC-MS. Nitro groups are prone to photoreduction; store samples in amber vials under inert gas (N₂/Ar).
• Degradation Pathways: Identify primary degradation products (e.g., nitroso or amine derivatives) using high-resolution mass spectrometry (HRMS). Compare with standards like 4-nitrophenol (mp 113–115°C, CAS 100-02-7) for calibration .

Basic Question: How can researchers safely handle and dispose of this compound given its hazards?

Methodological Answer:

• Handling Protocols: Use fume hoods and PPE (nitrile gloves, lab coat) due to potential toxicity (similar to 4-nitrophenol, classified as hazardous [PRTR 2-72]).
• Waste Disposal: Neutralize with 10% NaOH (hydrolyzes nitro to amine) before incineration. Follow guidelines for halogenated nitroaromatics under local EPA/DOT regulations .

Advanced Question: How do solvent polarity and temperature affect the compound’s reactivity in cross-coupling reactions?

Methodological Answer:

• Experimental Design: Systematically vary solvents (DMF, THF, toluene) and temperatures (25–100°C) in Pd-catalyzed reactions. Monitor yields via GC-MS.
• Data Analysis: Apply Arrhenius plots (ln(k) vs. 1/T) to determine activation energy. Polar aprotic solvents (e.g., DMF) typically enhance reaction rates due to better catalyst solvation .

Advanced Question: What methodologies resolve contradictions in reported catalytic efficiencies for this compound’s synthesis?

Methodological Answer:

• Meta-Analysis: Aggregate literature data on catalyst turnover numbers (TON) and identify outliers. Use multivariate regression to isolate variables (e.g., ligand type, solvent).
• Replication Studies: Reproduce conflicting protocols with controlled purity of reagents (e.g., Kanto Reagents’ >99% Pd catalysts) to eliminate supplier-dependent variability .

Basic Question: What spectroscopic techniques are critical for distinguishing positional isomers of difluoro-nitrobiphenyl derivatives?

Methodological Answer:

• ¹⁹F NMR: Fluorine chemical shifts are highly sensitive to substituent position. For 2,4'-difluoro-6-nitrobiphenyl, expect two distinct peaks (δ −112 ppm for 2-F; δ −108 ppm for 4'-F).
• IR Spectroscopy: Nitro group asymmetry (1510 cm⁻¹ and 1340 cm⁻¹ stretches) confirms ortho substitution relative to fluorine .

Advanced Question: How can researchers model the compound’s photostability for material science applications?

Methodological Answer:

• Computational Modeling: Use time-dependent DFT (TD-DFT) to simulate UV-Vis spectra and identify excited-state decay pathways.
• Experimental Validation: Expose thin films to UV light (254 nm) and track degradation via in situ Raman spectroscopy. Compare with nitrobenzene derivatives (e.g., 5-nitrofuran analogs) for benchmarking .

Advanced Question: What open-data practices ensure reproducibility in studies involving this compound?

Methodological Answer:

• Data Sharing: Deposit raw spectral data (NMR, MS) in repositories like PubChem (CID: [to be filled]) or Zenodo with DOIs.
• Metadata Standards: Include synthesis parameters (catalyst lot numbers, solvent purity) and instrument calibration details (e.g., NMR shim values) to address variability .